[3,5-bis(difluoromethyl)-5-hydroxy-4,5-dihydro-1H-pyrazol-1-yl](4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)methanone

• Molecular Formula: C11H11ClF4N4O2
• Molecular Weight: 342.68 g/mol
• IUPAC Name: [3,5-bis(difluoromethyl)-5-hydroxy-4H-pyrazol-1-yl]-(4-chloro-1,5-dimethylpyrazol-3-yl)methanone
• InChI: InChI=1S/C11H11ClF4N4O2/c1-4-6(12)7(18-19(4)2)9(21)20-11(22,10(15)16)3-5(17-20)8(13)14/h8,10,22H,3H2,1-2H3
• InChI Key: RPAPXGIAPMMUFL-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C(=O)N2C(CC(=N2)C(F)F)(C(F)F)O)Cl

Description

[3,5-bis(difluoromethyl)-5-hydroxy-4,5-dihydro-1H-pyrazol-1-yl](4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)methanone, also known as BDFM, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. BDFM is a pyrazole derivative that has shown promising results in the areas of cancer treatment, inflammation, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of [3,5-bis(difluoromethyl)-5-hydroxy-4,5-dihydro-1H-pyrazol-1-yl](4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)methanone is not fully understood, but it is believed to act through multiple pathways. In cancer treatment, this compound has been found to inhibit the activity of the protein kinase B (Akt) pathway, which is responsible for cell proliferation and survival. In inflammation, this compound has been found to inhibit the activity of the nuclear factor kappa B (NF-κB) pathway, which is responsible for the production of pro-inflammatory cytokines. In neurodegenerative diseases, this compound has been found to activate the Nrf2 pathway, which is responsible for reducing oxidative stress and inflammation.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In cancer treatment, this compound has been found to induce apoptosis and inhibit angiogenesis. In inflammation, this compound has been found to reduce the production of pro-inflammatory cytokines. In neurodegenerative diseases, this compound has been found to reduce oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

[3,5-bis(difluoromethyl)-5-hydroxy-4,5-dihydro-1H-pyrazol-1-yl](4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)methanone has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. Another advantage is that it has shown promising results in various areas of research. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use. Another limitation is that its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for [3,5-bis(difluoromethyl)-5-hydroxy-4,5-dihydro-1H-pyrazol-1-yl](4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)methanone research. One direction is to further investigate its mechanism of action and optimize its use in cancer treatment, inflammation, and neurodegenerative diseases. Another direction is to investigate its potential applications in other areas, such as cardiovascular disease and infectious diseases. Additionally, research could focus on developing derivatives of this compound that have improved efficacy and selectivity.

Synthesis Methods

[3,5-bis(difluoromethyl)-5-hydroxy-4,5-dihydro-1H-pyrazol-1-yl](4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)methanone can be synthesized using a one-pot reaction involving the condensation of 4-chloro-1,5-dimethyl-1H-pyrazole-3-carbaldehyde and 3,5-bis(difluoromethyl)-4-hydroxy-1H-pyrazole under basic conditions. The reaction yields a white solid product that can be purified using column chromatography.

Scientific Research Applications

[3,5-bis(difluoromethyl)-5-hydroxy-4,5-dihydro-1H-pyrazol-1-yl](4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)methanone has been the subject of extensive scientific research due to its potential applications in various fields. In cancer treatment, this compound has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation, this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative diseases, this compound has shown potential in protecting neurons from oxidative stress and reducing neuroinflammation.